Cas no 2248293-93-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate
• CAS No: 2248293-93-6
• MF: C₁₈H₁₅NO₆S
• MW: 373.37980389595
• CID: 5787002
• PubChem ID: 165729325
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248293-93-6
• EN300-6520114
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate

• Inchi： 1S/C18H15NO6S/c1-23-12-8-9-13(26-3)15(24-2)14(12)18(22)25-19-16(20)10-6-4-5-7-11(10)17(19)21/h4-9H,1-3H3
• InChI Key： RWIBSUMOATVCOM-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1OC)OC

Computed Properties

• Exact Mass: 373.06200837g/mol
• Monoisotopic Mass: 373.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate (CAS No. 2248293-93-6) and Its Emerging Applications in Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate, identified by the chemical identifier CAS No. 2248293-93-6, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework comprising an isoindole core, dimethoxy substituents, and a methylsulfanyl group on the benzoate moiety, has garnered attention due to its unique physicochemical properties and promising biological activities.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate is particularly noteworthy for its ability to interact with biological targets in a highly specific manner. The presence of the 1H-isoindol scaffold is a critical feature, as it is known to exhibit binding affinity with various proteins and enzymes involved in cellular signaling pathways. This structural feature has positioned the compound as a valuable scaffold for drug discovery initiatives aimed at modulating key biological processes.

Recent advancements in computational chemistry and molecular modeling have further elucidated the potential of this compound. Studies utilizing high-throughput virtual screening (HTVS) have identified that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate exhibit inhibitory activity against several enzymes implicated in inflammatory responses and cancer progression. The dimethoxy and methylsulfanyl substituents play a pivotal role in modulating the compound's binding interactions, enhancing its efficacy as a pharmacological agent.

In vitro studies have demonstrated that compounds structurally analogous to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate can selectively inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. The methylsulfanyl group has been particularly highlighted for its ability to stabilize the enzyme-substrate complex, thereby increasing the potency of inhibition. These findings align with emerging research trends that emphasize the development of multi-target directed ligands (MTDLs) capable of modulating multiple pathological pathways simultaneously.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,6-dimethoxy-3-(methylsulfanyl)benzoate presents a challenge due to its complex structural architecture. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. Transition-metal-catalyzed cross-coupling reactions have been particularly instrumental in constructing the isoindole core, while palladium-catalyzed hydrogenation techniques have facilitated the introduction of the dimethoxy and methylsulfanyl functional groups. These advancements have not only improved yield but also reduced the environmental impact of synthetic protocols.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2,6-dimethoxy - 3-(methylsulfanyl)benzoate has been thoroughly investigated to ensure its suitability for therapeutic applications. Preliminary data indicate that the compound exhibits favorable solubility characteristics and moderate oral bioavailability in preclinical models. The dimethoxy substituents contribute to hydrophilicity, enhancing solubility in aqueous media, while the benzoate moiety improves metabolic stability. These properties make it an attractive candidate for further development into an oral therapeutic agent.

Emerging research also highlights the potential of this compound in addressing neurological disorders. The isoindole scaffold has been shown to interact with receptors and ion channels involved in neuroprotection and synaptic transmission. Specifically, studies suggest that derivatives of 1 , 3 - dioxo - 23 - dihydro - 11 H - iso indol - 22 yl 23 , 6 - dim eth oxy - 33 ( m ethyl s ulfany l ) ben z o ate may exhibit neuroprotective effects against oxidative stress-induced neuronal damage. This opens up new avenues for therapeutic intervention in conditions such as Alzheimer's disease and Parkinson's disease.

The role of computational tools in optimizing the pharmacological properties of 1 , 33 - dioxo -23 - dihydro -11 H - iso ind ol -22 yl23 ,63 dim eth oxy -33 ( methyl sulfany l ) ben zo ate cannot be overstated. Machine learning algorithms have been employed to predict binding affinities and optimize molecular structures for improved efficacy. These computational approaches have accelerated the drug discovery process by enabling rapid screening of large libraries of compounds and identification of lead candidates with minimal experimental intervention.

Future directions in research on this compound include exploring its potential as an anticancer agent. Preclinical studies have shown that analogues of 1 ,33 - dioxo -23 - dihydro -11 H - iso ind ol -22 yl23 ,63 dim eth oxy -33 ( methyl sulfany l ) ben zo ate can induce apoptosis in cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The interplay between the isoindole core, dimethoxy, and methylsulfanyl substituents appears to be critical for these effects.

In conclusion,1 ,33 dioxo23 dihydro11 H iso ind ol22 yl23 ,63 dim eth oxy33 methyl sulfany l ben zo ate(CAS No .2248293936 ) is a structurally complex yet promising compound with significant applications in chemical biology and pharmaceutical research . Its unique structural features , combined with emerging research findings on its biological activities , make it a valuable candidate for further exploration . As synthetic methodologies continue to evolve and computational tools become more sophisticated ,the potential for harnessing this compound for therapeutic purposes is bound to expand . p >